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For Researchers, Scientists, and Drug Development Professionals

Tantalum pentachloride (TaCl₅) is a highly electrophilic Lewis acid that readily forms adducts

with a wide array of Lewis bases. The structural characterization of these adducts by single-

crystal X-ray crystallography provides invaluable insights into their bonding, reactivity, and

potential applications in catalysis, materials science, and pharmaceutical development. This

guide offers a comparative analysis of the crystallographic data for various TaCl₅ adducts,

supported by experimental protocols and visualizations to facilitate a deeper understanding of

their molecular architecture.

Structural Comparison of Tantalum Pentachloride
and its Adducts
The coordination environment of the tantalum atom undergoes significant changes upon

adduct formation, which is reflected in the variance of bond lengths and angles. The parent

TaCl₅ exists as a dimer, Ta₂Cl₁₀, in the solid state, where two TaCl₆ octahedra share an edge.

[1] In this structure, the tantalum atoms are six-coordinate, with bridging and terminal chlorine

atoms. Upon reaction with Lewis bases, this dimeric structure is typically cleaved to form

monomeric adducts of the general formula [TaCl₅(L)] or [TaCl₅(L)₂], where L is the coordinating

ligand.
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The following tables summarize key crystallographic data for TaCl₅ and a selection of its

adducts with oxygen- and nitrogen-containing ligands.

Table 1: Crystallographic Data for Tantalum Pentachloride (Dimer)

Compound Formula
Crystal
System

Space
Group

Ta-Cl
(terminal)
Bond
Lengths (Å)

Ta-Cl
(bridging)
Bond
Lengths (Å)

Tantalum

Pentachloride
Ta₂Cl₁₀ Monoclinic C2/m 2.26 - 2.31 2.55 - 2.57

Data sourced from the Materials Project.[2][3]

Table 2: Comparative Crystallographic Data for Monodentate Ligand Adducts

Adduct Formula
Ligand
Donor Atom

Coordinatio
n Geometry

Avg. Ta-Cl
Bond
Length (Å)

Ta-Ligand
Bond
Length (Å)

Acetonitrile

Adduct

[TaCl₅(NCCH

₃)]
Nitrogen Octahedral

Data not

available

Data not

available

Tetrahydrofur

an Adduct
[TaCl₅(THF)] Oxygen Octahedral

Data not

available

Data not

available

Phosphine

Adduct
[TaCl₅(PMe₃)] Phosphorus Octahedral

Data not

available

Data not

available

While the formation of these adducts is well-established, specific, publicly available

crystallographic data for direct comparison is limited. Further research into specific structural

reports is recommended.

Table 3: Crystallographic Data for a Bidentate Ligand Adduct
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Adduct Formula
Ligand
Donor
Atoms

Coordinatio
n Geometry

Avg. Ta-Cl
Bond
Length (Å)

Avg. Ta-
Ligand
Bond
Length (Å)

Pyrrole-

Amine Adduct

[TaCl₄(C₁₂H₁₈

N₂)]
N, N

Distorted

Pentagonal

Bipyramidal

Data not

available

Data not

available

A hepta-coordinated tantalum aryloxide compound derived from a pyrrole-amine ligand has

been reported, indicating the versatility of TaCl₅ in forming higher coordination number

complexes. However, detailed bond lengths for the initial TaCl₄-ligand adduct are not readily

available in the cited abstract.

Experimental Protocols
The synthesis and crystallization of Tantalum pentachloride adducts require rigorous

anhydrous and anaerobic techniques due to the high moisture sensitivity of TaCl₅.[1]

1. Synthesis of Tantalum Pentachloride (TaCl₅)

Tantalum pentachloride can be prepared by the direct chlorination of tantalum metal or the

reaction of tantalum pentoxide with a chlorinating agent.

Direct Chlorination: Powdered tantalum metal is reacted with a stream of chlorine gas at

temperatures between 170 and 250 °C.[1]

2 Ta + 5 Cl₂ → 2 TaCl₅

From Tantalum Pentoxide: Tantalum pentoxide (Ta₂O₅) is reacted with thionyl chloride

(SOCl₂) at 240 °C.[1]

Ta₂O₅ + 5 SOCl₂ → 2 TaCl₅ + 5 SO₂

2. General Synthesis of TaCl₅ Adducts
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The formation of TaCl₅ adducts is typically achieved by reacting a solution of TaCl₅ in an inert,

anhydrous solvent (e.g., benzene, toluene, or dichloromethane) with the desired Lewis base.

Example with a Phosphinopyrrolide Ligand: Solid TaCl₅(THF) (pre-formed adduct) is

dissolved in benzene, and a lithium salt of the desired ligand, such as Li(NP) where NP is 2-

(diphenylphosphino)pyrrolide, is added as a solid. The reaction mixture is stirred, filtered,

and the solvent is removed in vacuo to yield the product.[4]

3. Crystallization

Single crystals suitable for X-ray diffraction are typically grown by slow cooling of a saturated

solution, vapor diffusion, or layering techniques.

Vapor Diffusion: Single crystals of Ta((2-Ph₂P)C₄H₃N)₃Cl₂ were grown by the vapor diffusion

of pentane into a concentrated benzene solution of the complex.[4]

Slow Evaporation/Vapor Diffusion: Single crystals of heterobimetallic complexes involving

TaCl₅ adducts have been grown by slow evaporation of pentane into a concentrated

benzene/THF solution of the crude product.[4]

Visualizing the Workflow
The general process for the synthesis and structural characterization of Tantalum
pentachloride adducts can be visualized as a logical workflow.
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Caption: General workflow for the synthesis and crystallographic analysis of TaCl₅ adducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210314#x-ray-crystallography-of-tantalum-
pentachloride-adducts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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